1-(diphenylmethyl)-4-{[4-(methylthio)phenyl]carbonothioyl}piperazine

• IUPAC Name: (4-benzhydrylpiperazin-1-yl)-(4-methylsulfanylphenyl)methanethione
• InChI: InChI=1S/C25H26N2S2/c1-29-23-14-12-22(13-15-23)25(28)27-18-16-26(17-19-27)24(20-8-4-2-5-9-20)21-10-6-3-7-11-21/h2-15,24H,16-19H2,1H3
• InChI Key: FYXFCWPUDBMEKG-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)C(=S)N2CCN(CC2)C(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C25H26N2S2
• Molecular Weight: 418.6 g/mol

Description

1-(diphenylmethyl)-4-{[4-(methylthio)phenyl]carbonothioyl}piperazine, also known as DPCPX, is a potent and selective antagonist of the adenosine A1 receptor. This molecule is widely used in scientific research to study the role of adenosine receptors in various biological processes.

Mechanism of Action

1-(diphenylmethyl)-4-{[4-(methylthio)phenyl]carbonothioyl}piperazine is a competitive antagonist of the adenosine A1 receptor. It binds to the receptor and prevents the binding of adenosine, thus inhibiting the downstream signaling pathways. This results in a decrease in the physiological effects of adenosine, including vasodilation, inhibition of neurotransmitter release, and inhibition of immune cell function.
Biochemical and Physiological Effects
1-(diphenylmethyl)-4-{[4-(methylthio)phenyl]carbonothioyl}piperazine has been shown to have several biochemical and physiological effects, including inhibition of platelet aggregation, inhibition of adenosine-induced vasodilation, and inhibition of adenosine-induced inhibition of neurotransmitter release. These effects suggest that adenosine A1 receptor signaling plays an important role in these processes.

Advantages and Limitations for Lab Experiments

1-(diphenylmethyl)-4-{[4-(methylthio)phenyl]carbonothioyl}piperazine is a highly selective antagonist of the adenosine A1 receptor, which makes it an ideal tool for studying the role of this receptor in various biological processes. However, the use of 1-(diphenylmethyl)-4-{[4-(methylthio)phenyl]carbonothioyl}piperazine has some limitations. For example, the concentration of 1-(diphenylmethyl)-4-{[4-(methylthio)phenyl]carbonothioyl}piperazine required to achieve complete inhibition of adenosine A1 receptor signaling may vary depending on the tissue or cell type being studied. Additionally, the use of 1-(diphenylmethyl)-4-{[4-(methylthio)phenyl]carbonothioyl}piperazine may not be appropriate for studying the role of adenosine A2 receptors or other adenosine receptor subtypes.

Future Directions

There are several future directions for the use of 1-(diphenylmethyl)-4-{[4-(methylthio)phenyl]carbonothioyl}piperazine in scientific research. One direction is to study the role of adenosine A1 receptor signaling in the regulation of immune function. Another direction is to investigate the potential therapeutic applications of adenosine A1 receptor antagonists in the treatment of cardiovascular disease, cancer, and neurological disorders. Additionally, the development of new adenosine A1 receptor antagonists with improved pharmacological properties may lead to new insights into the role of adenosine receptors in various biological processes.
Conclusion
In conclusion, 1-(diphenylmethyl)-4-{[4-(methylthio)phenyl]carbonothioyl}piperazine is a potent and selective antagonist of the adenosine A1 receptor that is widely used in scientific research to study the role of adenosine receptors in various biological processes. The synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of 1-(diphenylmethyl)-4-{[4-(methylthio)phenyl]carbonothioyl}piperazine have been discussed in this paper. The use of 1-(diphenylmethyl)-4-{[4-(methylthio)phenyl]carbonothioyl}piperazine has provided valuable insights into the role of adenosine A1 receptor signaling in various biological processes and may lead to the development of new therapies for a variety of diseases.

Scientific Research Applications

1-(diphenylmethyl)-4-{[4-(methylthio)phenyl]carbonothioyl}piperazine is widely used in scientific research to study the role of adenosine receptors in various biological processes. Adenosine receptors are G protein-coupled receptors that are activated by the endogenous ligand adenosine. These receptors are involved in the regulation of many physiological processes, including cardiovascular function, immune function, and neurotransmission.